Cas no 3466-80-6 (2-Phenylpiperidine)

• Product Name: 2-Phenylpiperidine
• CAS No: 3466-80-6
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD00270125
• CID: 314818
• PubChem ID: 103020
• Update Time: 2025-09-28

2-Phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-Phenylpiperidine
• 2-Phenyl-piperidine
• Piperidine, 2-phenyl-
• 2-Phenyl-piperidin
• 2-Phenylpiperidine hydrochloride
• Piperidine,2-phenyl
• SB43043
• PD180693
• SCHEMBL938781
• A6090
• 2-phenyl piperidine
• SB42970
• SY022716
• MFCD00270125
• EINECS 222-422-6
• SB44402
• SCHEMBL11523711
• BB 0254270
• AM803744
• STK312087
• WGIAUTGOUJDVEI-UHFFFAOYSA-N
• CS-0028391
• FT-0656912
• P2005
• J-019700
• AKOS016344001
• BBL022420
• 3466-80-6
• P-ACETYLPHENYLSULFATEPOTASSIUMSALT
• AKOS000184053
• FS-1688
• EN300-151396
• DTXSID50956149
• (+/-)-2-phenylpiperidine
• NS00048854
• DTXCID601002144

• MDL： MFCD00270125
• Inchi： 1S/C11H15N/c1-2-6-10(7-3-1)11-8-4-5-9-12-11/h1-3,6-7,11-12H,4-5,8-9H2
• InChI Key： WGIAUTGOUJDVEI-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 161.12000
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Boiling Point: 112°C/9mmHg(lit.)
• Refractive Index: 1.5390 to 1.5430
• PSA: 12.03000
• LogP: 2.83000

2-Phenylpiperidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN3334
• Hazard Category Code： 20/21/22
• Safety Instruction： 23-24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD78228)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-Phenylpiperidine

2-Phenylpiperidine: A Comprehensive Overview

2-Phenylpiperidine, also known by its CAS number 3466-80-6, is a versatile organic compound with a unique structure and a wide range of applications in various fields. This compound belongs to the class of piperidines, which are six-membered ring structures containing one nitrogen atom. The presence of a phenyl group attached to the second carbon of the piperidine ring gives it distinct chemical properties and makes it an interesting subject of study in both academic and industrial research.

The molecular formula of 2-Phenylpiperidine is C12H17N, and its molecular weight is approximately 175.25 g/mol. The compound is characterized by its pungent odor and its ability to exist in both solid and liquid states under different conditions. Its physical properties, such as melting point and boiling point, are influenced by the steric hindrance caused by the phenyl group and the hydrogen bonding capabilities of the nitrogen atom in the piperidine ring.

Recent studies have highlighted the importance of 2-Phenylpiperidine in drug discovery and development. Researchers have explored its potential as a building block for synthesizing bioactive compounds, particularly in the field of neuroscience. The compound's ability to interact with various biological targets, such as ion channels and receptors, has made it a valuable tool in understanding complex biological processes.

In terms of synthesis, 2-Phenylpiperidine can be prepared through several methods, including the Gabriel synthesis, which involves the reaction of phenylacetonitrile with ammonia followed by reduction. Another approach involves the cyclization of amino alcohols or ketones under specific conditions. These methods have been optimized over time to improve yield and purity, making 2-Phenylpiperidine more accessible for large-scale production.

The application of 2-Phenylpiperidine extends beyond pharmaceuticals. It has been used as an intermediate in the synthesis of agrochemicals, such as herbicides and insecticides, due to its ability to enhance the stability and efficacy of these compounds. Additionally, it has found use in materials science, where it serves as a precursor for advanced polymers and coatings with unique mechanical properties.

One of the most promising areas of research involving 2-Phenylpiperidine is its role in green chemistry. Scientists have explored its potential as a catalyst or co-catalyst in environmentally friendly reactions, such as asymmetric hydrogenation and cross-coupling reactions. These studies aim to develop sustainable methods for producing high-value chemicals while minimizing waste and energy consumption.

From a structural perspective, 2-Phenylpiperidine exhibits significant conformational flexibility due to the rotation around the single bonds in its structure. This flexibility allows it to adopt various conformations, which can influence its reactivity and interactions with other molecules. Computational studies have provided valuable insights into these conformational changes, enabling researchers to design more efficient synthetic pathways and predict biological activity.

In conclusion, 2-Phenylpiperidine (CAS No: 3466-80-6) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, continue to position it as a key player in modern chemistry research. As new discoveries emerge, this compound is expected to contribute even more significantly to innovation in pharmaceuticals, agrochemicals, materials science, and beyond.